Cas no 70729-33-8 (Benzenesulfonicacid, 2-amino-5-chloro-3-methyl-)

• Product Name: Benzenesulfonicacid, 2-amino-5-chloro-3-methyl-
• CAS No: 70729-33-8
• MF: C₇H₈ClNO₃S
• MW: 221.661319732666
• CID: 581659
• PubChem ID: 314345
• Update Time: 2025-04-19

Benzenesulfonicacid, 2-amino-5-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonicacid, 2-amino-5-chloro-3-methyl-
• 2-amino-5-chloro-3-methylbenzenesulfonic acid
• AC1L7PF3
• CTK2I1127
• NSC231669
• NSC-231669
• SCHEMBL8990126
• DTXSID10310783
• 2-Amino-5-chloro-3-methylbenzene-1-sulfonic acid
• 70729-33-8

• Inchi： 1S/C7H8ClNO3S/c1-4-2-5(8)3-6(7(4)9)13(10,11)12/h2-3H,9H2,1H3,(H,10,11,12)
• InChI Key： VJHJWHAIOWSVCP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)S(=O)(=O)O)N

Computed Properties

• Exact Mass: 220.99144
• Monoisotopic Mass: 220.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39
• LogP: 3.13930